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Compound of Interest

Compound Name: Tin(ll) bromide

Cat. No.: B8816711

This technical support center provides essential guidance for researchers, scientists, and drug
development professionals on the proper handling, storage, and troubleshooting of anhydrous
tin(ll) bromide (SnBrz2). Adherence to these best practices is crucial for ensuring experimental
success, maintaining reagent purity, and ensuring laboratory safety.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with anhydrous tin(ll) bromide?

Al: Anhydrous tin(ll) bromide is a corrosive solid that can cause severe skin burns and eye
damage. It is harmful if swallowed and can cause irritation to the respiratory tract. Due to its
hygroscopic nature, it can react with moisture to release hydrogen bromide gas, which is also
corrosive and toxic.

Q2: What are the ideal storage conditions for anhydrous tin(ll) bromide?

A2: To maintain its integrity, anhydrous tin(ll) bromide should be stored in a cool, dry, and well-
ventilated area.[1] It is crucial to keep the container tightly closed and to handle the compound
under a dry, inert atmosphere (e.g., nitrogen or argon) to prevent degradation from prolonged
exposure to air and moisture.[1] It should be stored away from strong bases and oxidizing
agents.[1]

Q3: What are the most common impurities found in commercial tin(ll) bromide?
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A3: Common impurities include:

Tin(IV) bromide (SnBra): Formed due to the oxidation of Sn(ll). This is a significant issue in
applications like perovskite solar cells.

Hydrated tin species: SnBrz is hygroscopic and readily absorbs atmospheric water.[1]

Other metal halides: Depending on the manufacturing process, trace amounts of other metal
halides may be present.

Insoluble particulates: These can be introduced during manufacturing or handling.

Q4: How can | qualitatively assess the quality of my anhydrous tin(ll) bromide upon receiving
it?

A4: Visually inspect the material. Anhydrous tin(ll) bromide should be a yellow or gray powder.
[2] A significant deviation from this appearance, such as a distinct brownish tint, may indicate
oxidation to tin(IV) species. The presence of clumps could suggest moisture absorption. For
more rigorous assessment, analytical techniques are necessary.

Troubleshooting Guide
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Problem

Potential Cause

Recommended Solution

Yellowish or brownish tint to

the powder.

Oxidation of Sn(ll) to Sn(IV).

All handling and purification
steps must be carried out
under a strict inert atmosphere
(e.g., nitrogen or argon) using
degassed solvents. The use of
a glovebox or Schlenk line is

highly recommended.[1]

Product is a wet or sticky solid.

Incomplete drying or hydrolysis

due to exposure to moisture.

Dry the material under high
vacuum for several hours.
Ensure all solvents are
anhydrous and that the
compound is not exposed to

atmospheric moisture.

Low yield after

recrystallization.

The chosen solvent has high
solubility at room temperature,
or an excessive amount of

solvent was used.

Select a solvent in which
SnBr2 has high solubility at
elevated temperatures and low
solubility at room or lower
temperatures. Use the
minimum amount of hot
solvent required for complete

dissolution.

No crystal formation upon

cooling after recrystallization.

The solution is not
supersaturated, or nucleation
is inhibited.

Try scratching the inside of the
flask with a glass rod to induce
crystallization. If that fails,
consider adding a seed crystal
or slowly evaporating some of
the solvent to increase the

concentration.

Purified material still shows
signs of impurities in analysis
(e.g., NMR, XRD).

The chosen purification
method is not effective for the

specific impurities present.

Consider a different purification
technique. If recrystallization is
insufficient, sublimation can be
effective for removing non-

volatile impurities.
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Data Presentation

Physical and Chemical Properties of Tin(ll) Bromide

Property Value

Chemical Formula SnBr2

Molar Mass 278.52 g/mol
Appearance Yellow or gray powder
Melting Point 215 °C (419 °F; 488 K)
Boiling Point 639 °C (1,182 °F; 912 K)
Density 5.12 g/lcm?3

Soluble in acetone, pyridine, dimethyl sulfoxide,
Solubil and other donor solvents. Soluble in small
olubility
amounts of water but decomposes in larger

volumes.

Experimental Protocols

General Protocol for Handling Anhydrous Tin(ll) Bromide under an Inert Atmosphere

This protocol outlines the basic steps for safely handling anhydrous tin(ll) bromide outside of a
glovebox using a Schlenk line.

Materials:

Anhydrous tin(ll) bromide

Schlenk flask

Schlenk line with a vacuum pump and inert gas (nitrogen or argon) supply

Spatula

Septa
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e Cannula or powder funnel
Procedure:

o Glassware Preparation: Ensure all glassware is thoroughly dried by heating in an oven (e.g.,
120 °C for at least 4 hours) and allowed to cool under a stream of inert gas.

 Inerting the Flask: Attach the Schlenk flask to the Schlenk line. Evacuate the flask by
opening it to the vacuum line.

o Backfilling: Close the vacuum valve and slowly open the inert gas valve to fill the flask with
nitrogen or argon.

o Repeat: Repeat the evacuate-backfill cycle at least three times to ensure a completely inert
atmosphere.

e Adding the Solid:

o For air-stable additions (quick exposure): Under a positive flow of inert gas, briefly remove
the septum and add the pre-weighed tin(ll) bromide using a powder funnel. Quickly
replace the septum.

o For highly sensitive applications: Weigh the tin(ll) bromide inside a glovebox and transfer
it to the Schlenk flask. Seal the flask before removing it from the glovebox and attaching it
to the Schlenk line.

e Solvent Addition: If a solvent is required, use an anhydrous, degassed solvent and transfer it
to the Schlenk flask via a cannula or a syringe under a positive pressure of inert gas.

General Protocol for Purification by Recrystallization

This is a general guideline; the specific solvent and temperatures should be optimized for your
particular batch of tin(ll) bromide. All steps must be performed under an inert atmosphere.

Materials:

e Impure anhydrous tin(ll) bromide
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Anhydrous, degassed solvent (e.g., anhydrous ethanol, acetone)
Two Schlenk flasks

Heating mantle with a stirrer

Filter cannula or a filter stick

Cold bath (e.g., ice-water)

Procedure:

Preparation: In a Schlenk flask, add the impure tin(ll) bromide.

Dissolution: Slowly add a minimal amount of pre-heated, anhydrous, and degassed solvent
to the flask while stirring until the tin(ll) bromide is fully dissolved. Avoid a large excess of
solvent.

Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration through a
pre-warmed filter cannula into a second, clean Schlenk flask. This should be done quickly to
prevent premature crystallization.

Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Slow cooling
promotes the formation of larger, purer crystals. Further cooling in a cold bath can increase
the yield.

Isolation: Isolate the crystals by filtration using a filter cannula or a filter stick.

Washing: Wash the crystals with a small amount of cold, fresh, anhydrous solvent to remove
any remaining soluble impurities.

Drying: Dry the purified crystals under high vacuum for several hours to remove all traces of
the solvent.

Visualizations
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Workflow for Handling Anhydrous Tin(Il) Bromide

Preparation

Preparation Handling & Experimentation Post-Experiment & Cleanup Waste Disposal Review Safety Data Sheet (SDS)

A4

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)

A4

Ensure Fume Hood is Operational

Handling & E“}Jerimentation

Work Within a Fume Hood

A4

Begin Experiment

A4
Handle Under a Dry Atmosphere
(e.g., Nitrogen)

A4

Avoid Dust Formation

A4

Keep Container Closed When Not in Use

Post»Experim‘;m & Cleanup

Decontaminate Work Area

A4

Experiment Complete

A4

Remove PPE Correctly

A4

Wash Hands Thoroughly

Waste Disposal
A4

Segregate Tin(Il) Bromide Waste

A4

Dispose of in Accordance with
Local, State, and Federal Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of Tin(ll) bromide.
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Troubleshooting Common Issues with Anhydrous Tin(ll) Bromide

Is the recrystallization
yield low?

No crystals forming
upon cooling?

Solvent issue.
Use minimal hot solvent or
choose a different solvent.

Nucleation inhibited.
Scratch flask or add seed crystal.

Proceed with Experiment

Is the solid wet or sticky?

Yes Probable Hydrolysis.
Dry under high vacuum.

Observe Issue with SnBrz2

Is the powder discolored
(e.g., brownish)?

A

Yes Probable Oxidation (Sn2+ -> Sn*+).
Handle under inert atmosphere.

\

Click to download full resolution via product page

Caption: Troubleshooting decision tree for anhydrous SnBr-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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